N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-1-(4-fluorophenyl)-N-methylmethanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C16H17FN6O2S/c1-21(26(24,25)10-12-2-4-13(17)5-3-12)14-8-22(9-14)16-7-6-15-19-18-11-23(15)20-16/h2-7,11,14H,8-10H2,1H3
• InChI Key: WBJVHAXKWDEQKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)S(=O)(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C16H17FN6O2S
• Molecular Weight: 376.4 g/mol

Description

N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-1-(4-fluorophenyl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C16H17FN6O2S and its molecular weight is 376.41. The purity is usually 95%.
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Scientific Research Applications

Anti-Asthmatic Activities

Research conducted by Kuwahara et al. (1997) involved synthesizing a series of novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl) oxyalkylsulfonamides and evaluating them for their ability to inhibit platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. Some of these compounds demonstrated potent anti-asthmatic activity, particularly 2,2-diethyl-3-(7-methyl[1,2,4]- triazolo[1,5-b]pyridazin-6-yl)oxypropanesulfonamide, showing potential in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

Herbicidal Activity

A 2003 study by Moran indicated that substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds exhibited excellent herbicidal activity on a broad spectrum of vegetation at low application rates. These compounds were prepared by condensing a 2-chlorosulfonyl[1,2,4]triazolo[1,5-a]pyridine compound with an aryl amine (Moran, 2003).

ALS Inhibitors

Ren et al. (2000) describe the synthesis of N-phenylsulfonyl-N'-(thiadiazol-2-yl) oxamides and triazolopyrimidinesulfonamide, which were then evaluated for their herbicidal activities. The study highlights the utility of these compounds as acetolactate synthase (ALS) inhibitors in herbicidal applications (Ren et al., 2000).

Metabolism in Agricultural Context

Frear et al. (1993) explored the metabolism of flumetsulam (a compound related to the subject compound) in various crops like wheat, corn, and barley. The study detailed the metabolic pathways and the involvement of cytochrome P450 enzymes in this process (Frear et al., 1993).

Anticancer Applications

Wang et al. (2015) studied modifications of N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, demonstrating its significant anticancer effects. The study emphasizes the importance of structural modification in enhancing the efficacy and reducing toxicity of these compounds in cancer treatment (Wang et al., 2015).

Mechanism of Action

Target of Action

The compound 1-(4-fluorophenyl)-N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methanesulfonamide is a heterocyclic compound that contains a triazole nucleus . Triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . .

Mode of Action

Triazole compounds are known for their ability to make specific interactions with different target receptors . This is due to their hydrogen bond accepting and donating characteristics .

Biochemical Pathways

Triazole compounds are known to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibition, and antitubercular agents . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

Similar compounds have shown excellent anti-tumor activity against various cancer cell lines .

Biochemical Analysis

Biochemical Properties

They can form specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics . This makes them a precise pharmacophore with a bioactive profile .

Cellular Effects

Some triazolo pyrazine derivatives have shown promising antiproliferative activities against various cancer cell lines . They have been found to inhibit the growth of cells by affecting the expression of certain proteins .

Molecular Mechanism

The exact molecular mechanism of action of 1-(4-fluorophenyl)-N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methanesulfonamide is not known. It is likely that it binds to certain proteins or enzymes in the cell, affecting their function. Molecular docking and dynamics simulation studies have indicated that similar compounds can bind to proteins such as c-Met and VEGFR-2 .